Cas no 2679809-43-7 (rac-tert-butyl (3R,4R)-3-hydroxy-4-(trifluoroacetamido)piperidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4R)-3-hydroxy-4-(trifluoroacetamido)piperidine-1-carboxylate
• CAS No: 2679809-43-7
• MF: C₁₂H₁₉F₃N₂O₄
• MW: 312.285474061966
• CID: 5620188
• PubChem ID: 165927792
• Update Time: 2025-09-28

rac-tert-butyl (3R,4R)-3-hydroxy-4-(trifluoroacetamido)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (3R,4R)-3-hydroxy-4-(trifluoroacetamido)piperidine-1-carboxylate
• 2728710-18-5
• tert-butyl (3R,4R)-3-hydroxy-4-(2,2,2-trifluoroacetamido)piperidine-1-carboxylate
• EN300-28308849
• EN300-28308867
• 2679809-43-7

• Inchi： 1S/C12H19F3N2O4/c1-11(2,3)21-10(20)17-5-4-7(8(18)6-17)16-9(19)12(13,14)15/h7-8,18H,4-6H2,1-3H3,(H,16,19)/t7-,8-/m1/s1
• InChI Key： FULZZWHRZYCSOE-HTQZYQBOSA-N
• SMILES： FC(C(N[C@@H]1CCN(C(=O)OC(C)(C)C)C[C@H]1O)=O)(F)F

Computed Properties

• Exact Mass: 312.12969158g/mol
• Monoisotopic Mass: 312.12969158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.9Ų

Additional information on rac-tert-butyl (3R,4R)-3-hydroxy-4-(trifluoroacetamido)piperidine-1-carboxylate

Introduction to Rac-Tert-butyl (3R,4R)-3-Hydroxy-4-(Trifluoroacetamido)piperidine-1-Carboxylate (CAS No. 2679809-43-7)

Rac-Tert-butyl (3R,4R)-3-hydroxy-4-(trifluoroacetamido)piperidine-1-carboxylate, a compound with the CAS number 2679809-43-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a piperidine ring substituted with a trifluoroacetamide group and hydroxyl functionalities, make it a promising candidate for further investigation in drug discovery and development.

The piperidine core is a well-known pharmacophore in medicinal chemistry, often found in various bioactive molecules. Its structural flexibility and ability to interact with biological targets make it an attractive scaffold for designing new drugs. In the case of Rac-Tert-butyl (3R,4R)-3-hydroxy-4-(trifluoroacetamido)piperidine-1-carboxylate, the substitution pattern further enhances its potential by introducing polar and lipophilic groups that can modulate its binding affinity and selectivity.

The trifluoroacetamide group is particularly noteworthy due to its ability to enhance metabolic stability and improve oral bioavailability. This moiety is frequently employed in drug design to increase the pharmacokinetic properties of small molecule compounds. Additionally, the hydroxyl group at the 3-position adds another layer of functional diversity, allowing for further derivatization and optimization.

Recent studies have highlighted the importance of chiral piperidine derivatives in drug development. The (3R,4R) configuration of Rac-Tert-butyl (3R,4R)-3-hydroxy-4-(trifluoroacetamido)piperidine-1-carboxylate suggests that it may exhibit enantioselective interactions with biological targets. This is particularly relevant in cases where enantiomeric purity can significantly impact the efficacy and safety of a drug candidate.

Current research in the field of piperidine-based drugs has shown promising results in various therapeutic areas, including central nervous system disorders, infectious diseases, and cancer. The structural motifs present in Rac-Tert-butyl (3R,4R)-3-hydroxy-4-(trifluoroacetamido)piperidine-1-carboxylate align well with these trends, making it a valuable asset for medicinal chemists seeking to develop novel therapeutics.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as asymmetric catalysis and protecting group strategies, are often employed to achieve the desired stereochemical outcome. The complexity of its synthesis underscores the compound's significance and the meticulous approach required in its preparation.

In terms of biological activity, preliminary studies on Rac-Tert-butyl (3R,4R)-3-hydroxy-4-(trifluoroacetamido)piperidine-1-carboxylate have revealed intriguing properties that warrant further exploration. The trifluoroacetamide group has been shown to enhance binding interactions with certain enzymes and receptors, while the hydroxyl group may contribute to solubility and cell membrane permeability. These characteristics make it a compelling candidate for investigating its potential as an active pharmaceutical ingredient.

The pharmaceutical industry continues to invest heavily in discovering new molecular entities with improved pharmacological profiles. Rac-Tert-butyl (3R,4R)-3-hydroxy-4-(trifluoroacetamido)piperidine-1-carboxylate exemplifies the kind of innovative compounds that are being sought after. Its unique structure and promising preclinical data position it as a key player in ongoing drug discovery efforts aimed at addressing unmet medical needs.

As research progresses, additional derivatives of this compound may be synthesized to explore new therapeutic avenues. The versatility of the piperidine scaffold allows for extensive modifications, enabling chemists to fine-tune its properties for specific applications. This adaptability is crucial in developing drugs that can effectively target complex diseases while minimizing side effects.

The development of new drugs is a multi-faceted process that requires collaboration across various disciplines, including chemistry, biology, pharmacology, and clinical medicine. Rac-Tert-butyl (3R,4R)-3-hydroxy-4-(trifluoroacetamido)piperidine-1-carboxylate serves as an excellent example of how interdisciplinary research can lead to significant breakthroughs in medicine. Its potential applications underscore the importance of continued investment in basic and applied research.

In conclusion, Rac-Tert-butyl (3R,4R)-3-hydroxy-4-(trifluoroacetamido)piperidine-1-carboxylate is a structurally complex and biologically relevant compound with substantial therapeutic potential. Its unique combination of functional groups makes it an attractive candidate for further investigation in drug discovery programs aimed at developing novel treatments for various diseases. As research advances, this compound is likely to play an increasingly important role in shaping the future of pharmaceutical innovation.